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Kobe2602 Solution Preparation Data

The table below summarizes the solubility data and stock solution preparation information for Kobe2602

from supplier websites.

Parameter Details

Molecular Weight 419.31 g/mol [1] [2]

Solubility in DMSO 84 mg/mL (200.32 mM) [1]

Solubility in Ethanol 14 mg/mL [2] to 40 mg/mL [1]

Solubility in Water Insoluble [1] [2]

Recommended Stock
Concentration

5 mg/mL (homogeneous suspension in 1% CMC-Na) for in vivo
studies [1]

Storage & Stability Store at -20°C as a powder; using fresh, dry DMSO is
recommended for solubility [1] [2]
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Kobe2602 has been characterized in several biological assays. The following table outlines the experimental

findings, though full methodological details are not provided in the search results.

Experiment / Assay Reported Finding / Activity Key Parameters (if available)

In vitro Ras-Raf
Binding Inhibition

Ki = 149 µM [1] [2] [3] Biochemical assay measuring blockade

of H-Ras GTP binding to c-Raf-1 [1].

Cell-Based Ras-Raf
Binding Inhibition

IC₅₀ ≈ 10 µM [2] Dose-dependent inhibition in NIH 3T3

cells [2].

Downstream Signaling
Suppression

Effective suppression of MEK &

ERK phosphorylation [2]

20 µM concentration in NIH 3T3 cells

[2].

Colony Formation
Inhibition

IC₅₀ = 1.4 µM [2] [3] In NIH 3T3 cells transfected with H-

rasG12V [2].

Antitumor Activity *In

Vivo*

40-50% tumor growth inhibition

[2] [3]

80 mg/kg oral dose in mice bearing

SW480 xenografts [2] [3].

RAS Signaling Pathway & Kobe2602 Mechanism

Kobe2602 functions as a selective Ras inhibitor. It acts by blocking the interaction between active, GTP-

bound Ras and its key downstream effector, c-Raf-1 [1] [3]. This disruption prevents the activation of the

canonical MAPK signaling cascade (Ras-RAF-MEK-ERK), a pathway critically involved in cell growth,

differentiation, and survival [4] [5]. The following diagram illustrates this pathway and the point of

inhibition by Kobe2602.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s548386?utm_src=pdf-body
https://www.selleckchem.com/products/kobe2602.html
https://www.apexbt.com/kobe2602.html
https://www.bertin-bioreagent.com/kobe-2602/
https://www.selleckchem.com/products/kobe2602.html
https://www.apexbt.com/kobe2602.html
https://www.apexbt.com/kobe2602.html
https://www.apexbt.com/kobe2602.html
https://www.apexbt.com/kobe2602.html
https://www.apexbt.com/kobe2602.html
https://www.bertin-bioreagent.com/kobe-2602/
https://www.apexbt.com/kobe2602.html
https://www.apexbt.com/kobe2602.html
https://www.bertin-bioreagent.com/kobe-2602/
https://www.apexbt.com/kobe2602.html
https://www.bertin-bioreagent.com/kobe-2602/
https://www.smolecule.com/products/s548386?utm_src=pdf-body
https://www.smolecule.com/products/s548386?utm_src=pdf-body
https://www.selleckchem.com/products/kobe2602.html
https://www.bertin-bioreagent.com/kobe-2602/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11880839/
https://molecular-cancer.biomedcentral.com/articles/10.1186/s12943-023-01903-x
https://www.smolecule.com/products/s548386?utm_src=pdf-body
https://www.smolecule.com/products/s548386?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Extracellular Stimulus
(e.g., Growth Factors)

Receptor Tyrosine
Kinase (RTK)

RAS (Inactive)
GDP-bound

 Activation
(GEFs promote GDP/GTP exchange)

RAS (Active)
GTP-bound

 GDP → GTP 

c-RAF

 Binds & Activates 

MEK

 Phosphorylates 

ERK

 Phosphorylates 

Cell Proliferation,
Growth, Survival

Kobe2602 Inhibitor
 Blocks Interaction 

Click to download full resolution via product page

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s548386?utm_src=pdf-body-img
https://www.smolecule.com/products/s548386?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Important Notes for Researchers

Solubility Considerations: Kobe2602 is insoluble in water. For in vitro cellular assays, DMSO is the
recommended solvent. The suppliers note that moisture-absorbing DMSO can reduce solubility, so it

is crucial to use fresh, anhydrous DMSO for preparing stock solutions [1] [2].
For In Vivo Studies: The protocol for animal studies involves creating a homogeneous suspension

using a 1% CMC-Na (carboxymethyl cellulose sodium) solution, with a concentration of ≥5 mg/mL [1].
Handling and Storage: The compound should be stored as a powder at -20°C. While long-term

storage of the powder is stable, it is generally not recommended to store stock solutions for extended
periods [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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